Cas no 150108-64-8 (4-bromo-N-ethylthiophene-3-carboxamide)

• Product Name: 4-bromo-N-ethylthiophene-3-carboxamide
• CAS No: 150108-64-8
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• CID: 5082935
• Update Time: 2025-06-08

4-bromo-N-ethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-ethylthiophene-3-carboxamide
• N-Ethyl-4-bromo-3-thiophenecarboxamide

• Inchi： 1S/C7H8BrNOS/c1-2-9-7(10)5-3-11-4-6(5)8/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： GWWGOKKHTCNPOV-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C(NCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• XLogP3: 1.9
• Topological Polar Surface Area: 57.3

Additional information on 4-bromo-N-ethylthiophene-3-carboxamide

4-Bromo-N-Ethylthiophene-3-Carboxamide (CAS No. 150108-64-8): A Comprehensive Overview

The compound 4-bromo-N-ethylthiophene-3-carboxamide, identified by the CAS number 150108-64-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are widely studied for their unique electronic properties and potential uses in organic electronics, sensors, and drug delivery systems. The molecule consists of a thiophene ring substituted with a bromine atom at the 4-position and an N-ethylcarboxamide group at the 3-position, making it a structurally interesting compound with both electron-withdrawing and electron-donating groups attached to the aromatic ring.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials. For instance, researchers have explored the use of 4-bromo-N-ethylthiophene-3-carboxamide in the synthesis of conducting polymers and organic semiconductors. The presence of the bromine atom at the 4-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Additionally, the N-ethylcarboxamide group at the 3-position provides a site for further functionalization, enabling the incorporation of additional functionalities into the molecule.

One of the most promising areas of research involving 4-bromo-N-ethylthiophene-3-carboxamide is its application in drug delivery systems. The compound's ability to form self-assembled structures has been leveraged to create nanocarriers for targeted drug delivery. By modifying the molecule with biocompatible polymers or targeting ligands, researchers have demonstrated its potential as a vehicle for delivering therapeutic agents to specific tissues or cells. This application is particularly significant in the context of cancer therapy, where precise targeting can enhance treatment efficacy while minimizing side effects.

In terms of synthesis, 4-bromo-N-ethylthiophene-3-carboxamide can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine substituent at the 4-position with high precision. Similarly, amide bond formation techniques have been optimized to attach the N-ethylcarboxamide group at the 3-position, ensuring high yields and purity.

The physical and chemical properties of 4-bromo-N-ethylthiophene-3-carboxamide have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular structure, stability, and reactivity of the compound. For instance, X-ray crystallography has revealed that the molecule adopts a planar conformation due to conjugation within the thiophene ring and its substituents. This planarity is crucial for its electronic properties and compatibility with organic electronic devices.

Another area of active research is the investigation of 4-bromo-N-ethylthiophene-3-carboxamide's role in supramolecular chemistry. The compound has been shown to form stable supramolecular assemblies through hydrogen bonding interactions between its amide groups and other functionalized molecules. These assemblies can serve as templates for organizing other molecules or as platforms for constructing hierarchical structures with tailored properties.

In conclusion, 4-bromo-N-ethylthiophene-3-carboxamide (CAS No. 150108-64-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as a building block for advanced materials, drug delivery systems, and supramolecular constructs. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in contemporary chemical research.